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Compound of Interest

5-Methyl-2-thiophenecarboxylic
Compound Name: d
aci

Cat. No.: B156291

In the vast landscape of chemical intermediates, certain molecules distinguish themselves not
by inherent complexity, but by their profound versatility. 5-Methyl-2-thiophenecarboxylic acid,
identified by its CAS number 1918-79-2, is a premier example of such a compound. At its core,
it is a simple, substituted thiophene ring—a five-membered heterocycle containing a sulfur
atom—adorned with a methyl group and a carboxylic acid function. This specific arrangement
of functional groups bestows upon it a unique reactivity profile, making it a highly sought-after
building block in diverse fields, from pharmaceuticals to advanced materials.[1][2]

This guide provides an in-depth exploration of 5-Methyl-2-thiophenecarboxylic acid, moving
beyond simple data recitation. We will delve into the causality behind its synthesis, the logic of
its analytical characterization, and the chemical principles that underpin its utility. For the
researcher, scientist, and drug development professional, understanding this molecule is key to
unlocking new synthetic possibilities and accelerating innovation.

Physicochemical and Spectroscopic Profile

A foundational understanding of a molecule begins with its physical and spectral properties.
These data points are not merely identifiers; they are the empirical evidence that confirms its
structure and purity.

Table 1: Physicochemical Properties of 5-Methyl-2-thiophenecarboxylic acid
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Property Value Source

CAS Number 1918-79-2

Molecular Formula CeHe0O2S [3]

Molecular Weight 142.18 g/mol [31[4]

Appearance Beige or white crystalline 315]
powder

Melting Point 135-138 °C [3][6]

Boiling Point ~229.75 °C (rough estimate) [315]

pKa 3.71 £ 0.10 (Predicted) [3]

SMILES Cclccce(s1)C(0)=0

| INChiKey | VCNGNQLPFHVODE-UHFFFAOYSA-N |[3] |

Synthesis and Mechanistic Insight

The reliable synthesis of 5-Methyl-2-thiophenecarboxylic acid is crucial for its application.
While several methods exist, the carboxylation of a Grighard reagent derived from 2-
methylthiophene is a well-established and instructive route.[7] This approach is favored for its
high regioselectivity and adaptability to laboratory scale.

Workflow for Grighard-Based Synthesis
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Caption: Key reactions of the carboxylic acid group in 5-Methyl-2-thiophenecarboxylic acid.

The most common and pivotal transformation is its conversion to 5-methyl-2-thiophenecarbonyl
chloride. [8]This is typically achieved by refluxing with thionyl chloride (SOCI2) or oxalyl
chloride. The resulting acid chloride is a highly reactive electrophile, readily undergoing
nucleophilic acyl substitution with alcohols to form esters, or with amines to form amides. This
two-step process (acid — acid chloride — amide/ester) is often more efficient than direct
condensation methods and is fundamental to its role as a building block in drug synthesis.

Analytical Characterization: A Self-Validating
System

Confirming the identity and purity of 5-Methyl-2-thiophenecarboxylic acid is a critical, self-
validating step in any synthetic workflow. A combination of spectroscopic techniques provides
an unambiguous structural fingerprint.

Workflow for Analytical Characterization
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Caption: A typical workflow for the complete analytical characterization of the title compound.

Table 2: Key Spectroscopic Data for 5-Methyl-2-thiophenecarboxylic acid [9][10][11]
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Expected Value /

Technique Feature s i Interpretation
servation
. . ~12-13 ppm (broad  Carboxylic acid
IH NMR Chemical Shift () .
singlet, 1H) proton (-COOH)
Thiophene proton
~7.6 ppm (doublet, )
adjacent to -COOH
1H)
(H3)
~6.8 ppm (doublet, Thiophene proton
1H) adjacent to -CHs (H4)
~2.5 ppm (singlet, 3H)  Methyl protons (-CHs)
] ) Carboxylic acid
13C NMR Chemical Shift (d) ~165-170 ppm
carbonyl carbon
Thiophene carbon
~145-150 ppm
attached to -CHs (C5)
Thiophene carbon
~135-140 ppm attached to -COOH
(C2)
Thiophene carbon
~130-135 ppm
(C3)
Thiophene carbon
~125-130 ppm
(C4)
~15 ppm Methyl carbon (-CHs)
O-H stretch of
IR Wavenumber (cm~1) 2500-3300 (broad)

carboxylic acid

~1670-1700 (strong)

C=0 stretch of

carboxylic acid

~1400-1500

C=C stretching in

thiophene ring
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] Expected Value / .
Technique Feature . Interpretation
Observation

Molecular lon Peak

Mass Spec (El) m/z 142
M]*

Loss of -OH group [M-
171+

125

| || 97 | Loss of -COOH group [M-45]* |

Applications in Drug Development and Material
Science

The true value of 5-Methyl-2-thiophenecarboxylic acid is realized in its application as a

versatile intermediate.

o Pharmaceutical Development: It is a key building block for a range of therapeutic agents.
The thiophene moiety is a well-known bioisostere for the phenyl ring, often used to modulate
pharmacokinetic properties like absorption, distribution, metabolism, and excretion (ADME).
It is particularly prevalent in the synthesis of anti-inflammatory and antimicrobial compounds.
[1][7]The structural motif is found in more complex molecules investigated for anticancer
properties. [12]* Agrochemicals: The compound is utilized in the formulation of modern
pesticides and herbicides, where the thiophene ring contributes to the biological activity and
stability of the final product. [1]* Material Science: In the field of organic electronics,
thiophene-based molecules are foundational. Derivatives of 5-Methyl-2-
thiophenecarboxylic acid are explored for creating conductive polymers and components
of metal-organic frameworks (MOFs), contributing to the development of advanced materials
with tailored thermal and mechanical properties. [1][2][7]

Safety and Handling

As a laboratory chemical, proper handling is paramount. 5-Methyl-2-thiophenecarboxylic

acid is classified as an irritant. [13]
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e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335). [3][13]* Precautions: Use in a well-ventilated area or fume hood.
Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat. Avoid breathing dust. [13][14]* Storage: Store in a tightly closed container in a
cool, dry place, protected from light. [3][6]

Conclusion

5-Methyl-2-thiophenecarboxylic acid (CAS 1918-79-2) exemplifies the ideal chemical
intermediate: structurally simple, yet functionally rich. Its well-defined synthesis, predictable
reactivity, and clear spectroscopic signature make it a reliable tool for chemists. Its proven
value as a scaffold in pharmaceuticals, agrochemicals, and material science ensures its
continued relevance in both academic research and industrial development. A thorough
understanding of its properties and protocols, as outlined in this guide, empowers scientists to
leverage this versatile molecule to its full potential, paving the way for future discoveries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-1918-79-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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